Cas no 28540-82-1 (Tentoxin)
Tentoxin is a cyclic tetrapeptide obtained from Alternaria tenuissima. As a herbicide, it inhibits cyclic photosynthetic phosphorylation and energy transfer, resulting in seedling yellowing

Tentoxin structure
Product Name:Tentoxin
CAS No:28540-82-1
Molecular Formula:C22H30N4O4
Molecular Weight:414.498
CID:265435
PubChem ID:24900492
Tentoxin Properties
Names and Identifiers
-
- Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,b-didehydro-N-methylphenylalanylglycyl]
- Tentoxin
- (3S,6S,12Z)-12-benzylidene-1,6,7-trimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Tenuazonicacid
- 12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetraaza-cyclododecane-2,5,8,11-tetraone
- Cycloleucyl-N-methylalanylglycyl-N-methyl dehydrophenylalanine
- Tentoxin from Alternaria tenuis
- (Z)-Cyclic(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 28540-82-1
- CHEBI:9439
- SCHEMBL2266662
- Cyclo(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl), (Z)-
- Tentoxin, analytical standard
- UNII-FW4EQ02E0Z
- C08441
- Tentoxin Solution in Methanol, 100ug/mL
- AC1NQY3N
- Tentoxin Solution in Acetonitrile, 100ug/mL
- CCRIS 8423
- 1,4,7,10-Tetraazacyclododecane-2,5,8,11-tetrone, 1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylene)-, (3S,6S,12Z)-
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.- DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 1ST001592-100M
- Q7700913
- Tentotoxin, Alternaria alternata
- cyclo-(N-Methyl-L-alanyl-L-leucyl-N-methyl-(Z)-dihydrophenylalanyl-glycyl)
- (3S,6S,12Z)-1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylidene)-1,4,7,10-tetraazacyclododecane-2,5,8,11-tetrone
- AKOS040740199
- FW4EQ02E0Z
- (3S,6S,12Z)-12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- cyclo(l-leucyl-N-methyl(z)-dehydrophenylalanyl-glycyl-N-methyl-l-alanyl)
- SureCN2266662
- 1ST001592
- 1ST001592-100A
- NS00010350
- Tentoxin from Alternaria tenuis, Naturally occurring phytotoxic cyclic tetrapeptide
- Cyclo[N-methyl-L-alanyl-L-leucyl-(alphaZ)-alpha,beta-didehydro-N-methylphenylalanylglycyl]
- DTXSID70893264
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 65452-16-6
- DA-58404
- DTXCID701324616
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-ALPHA,BETA-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
-
- MDL: MFCD00133844
- InChIKey: SIIRBDOFKDACOK-LFXZBHHUSA-N
- Inchi: InChI=1S/C22H30N4O4/c1-14(2)11-17-22(30)26(5)18(12-16-9-7-6-8-10-16)21(29)23-13-19(27)25(4)15(3)20(28)24-17/h6-10,12,14-15,17H,11,13H2,1-5H3,(H,23,29)(H,24,28)/b18-12-/t15-,17-/m0/s1
- SMILES: CC(C[C@H]1C(N(/C(/C(NCC(N([C@H](C(N1)=O)C)C)=O)=O)=C\C2=CC=CC=C2)C)=O)C
Computed Properties
- Exact Mass: 414.22700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 3
- Monoisotopic Mass: 414.22670545g/mol
- Heavy Atom Count: 30
- Complexity: 697
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 98.8Ų
Experimental Properties
- LogP: 1.52690
- PSA: 98.82000
- Refractive Index: 1.53
- Boiling Point: 750.84 °C at 760 mmHg
- Melting Point: Not available
- Flash Point: 192.0±23.7 °C
- Solubility: Very slightly soluble (0.66 g/l) (25 º C),
- Color/Form: NA
- Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
Tentoxin Security Information
- WGK Germany:3
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Dangerous goods sign:
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- Signal Word:warning
Tentoxin Customs Data
- HS CODE:29337900
Tentoxin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002W55-1mg |
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl] |
28540-82-1 | ≥99% | 1mg |
$312.00 | 2025-02-19 | |
A2B Chem LLC | AB34169-1mg |
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl] |
28540-82-1 | ≥99% | 1mg |
$331.00 | 2024-04-20 | |
Aaron | AR002WDH-1mg |
Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl] |
28540-82-1 | 1mg |
$1084.00 | |||
Ambeed | A836178-1mg |
Tentoxin |
28540-82-1 | 97% | 1mg |
$916.0 | 2024-07-28 | |
Apollo Scientific | BIT1002-100ug |
Tentoxin from Alternaria tenuis |
28540-82-1 | 100ug |
£90.00 | 2023-08-31 | ||
eNovation Chemicals LLC | Y1267174-1mg |
Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,ß-didehydro-N-methylphenylalanylglycyl] |
28540-82-1 | 98% | 1mg |
$1140 | 2024-06-07 | |
LKT Labs | T1855-0.1 mg |
Tentoxin |
28540-82-1 | ≥98%, HPLC | 0.1 mg |
$121.10 | 2023-07-10 | |
MedChemExpress | HY-N6717-1mg |
Tentoxin |
28540-82-1 | 1mg |
¥11000 | 2023-08-31 | ||
TargetMol Chemicals | T13123-1 mg |
Tentoxin |
28540-82-1 | 98% | 1mg |
¥ 9,867 | ||
TRC | T019505-0.5mg |
Tentoxin |
28540-82-1 | 0.5mg |
$ 315.00 | 2023-02-03 |
Tentoxin Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:28540-82-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:28540-82-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Tentoxin Related Literature
-
David Bardelang,Konstantin A. Udachin,Donald M. Leek,John A. Ripmeester CrystEngComm, 2007,9, 973-975
-
Ying Xu,Yi Wang,Cuiping Zhang,Xue Qin Analyst, 2015,140, 7868-7875
-
K. Maniammal,V. Biju Phys. Chem. Chem. Phys., 2016,18, 12135-12148
-
Prasoon K. Diwakar,Pramod Kulkarni J. Anal. At. Spectrom., 2012,27, 1101-1109
-
Valeriy Yu. Verchenko,Anna V. Stepanova,Maria A. Kirsanova,Andrei V. Shevelkov Dalton Trans., 2023,52, 5534-5544
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Recommended suppliers
PRIBOLAB PTE.LTD
(CAS:28540-82-1)Pribolab®Tentoxin

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Amadis Chemical Company Limited
(CAS:28540-82-1)Tentoxin

Purity:99%
Quantity:1mg
Price($):824.0